4-Chloroquinolin-2-amine

• IUPAC Name: 4-chloroquinolin-2-amine
• InChI: InChI=1S/C9H7ClN2/c10-7-5-9(11)12-8-4-2-1-3-6(7)8/h1-5H,(H2,11,12)
• InChI Key: WHFKEBBQPCDRND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=N2)N)Cl
• Molecular Formula: C9H7ClN2
• DSSTOX Substance ID: DTXSID80555321
• Molecular Weight: 178.62 g/mol
• CAS RN: 20151-42-2

Description

“4-Chloroquinolin-2-amine” is a derivative of quinoline, a nitrogen-containing bicyclic compound. It has a molecular formula of C9H7ClN2. The compound is used for research and development purposes.

Synthesis Analysis

The synthesis of “4-Chloroquinolin-2-amine” and its derivatives has been reported in several studies. One study aimed to synthesize N-substituted-5-(4-chloroquinolin-2-yl)-1,3,4-thiadiazol-2-amine derivatives. The reaction involved 4-hydroxyquinaldic acid and the appropriate thiosemicarbazides.

Molecular Structure Analysis

The molecular structure of “4-Chloroquinolin-2-amine” consists of a benzene ring fused with a pyridine moiety, which is characteristic of quinoline compounds. The compound has a molecular weight of 178.62.

Chemical Reactions Analysis

The chemical reactions involving “4-Chloroquinolin-2-amine” and its derivatives have been explored in various studies. For instance, one study reported the production of 4-Chloro-2-[2-substituted-amino-1,3,4-thiadiazole-5-yl]quinoline by reacting 4-hydroxyquinaldic acid with the appropriate thiosemicarbazides.

Physical And Chemical Properties Analysis

The compound “4-Chloroquinolin-2-amine” has a molecular weight of 178.62. It should be stored in a sealed, dry environment at a temperature between 2-8°C.

Scientific Research Applications

Antimalarial Applications

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Antimicrobial Properties

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Anticancer Activity

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Antidepressant and Anticonvulsant Effects

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Antiviral Properties

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Anti-inflammatory Effects

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Antioxidant Activity

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Mechanism of Action

Target of Action

The primary target of 4-Chloroquinolin-2-amine is the proteins in the PI3K/AKT/mTOR pathway . This pathway plays a crucial role in multiple cancers by regulating apoptosis and cell proliferation .

Mode of Action

4-Chloroquinolin-2-amine interacts with its targets in the PI3K/AKT/mTOR pathway, leading to changes in the pathway’s activity . Molecular docking studies have shown that 4-Chloroquinolin-2-amine has a lesser binding energy with the proteins in this pathway, suggesting a strong interaction .

Biochemical Pathways

The PI3K/AKT/mTOR pathway is the primary biochemical pathway affected by 4-Chloroquinolin-2-amine . This pathway is involved in cell survival, growth, and proliferation. By interacting with this pathway, 4-Chloroquinolin-2-amine can influence these cellular processes .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 4-Chloroquinolin-2-amine are predicted to be satisfactory . These properties impact the bioavailability of the compound, which is crucial for its effectiveness .

Result of Action

The molecular and cellular effects of 4-Chloroquinolin-2-amine’s action include the inhibition of cell proliferation in certain cancer cell lines . For instance, one of the compounds, 2-chloro-8-methyl-N-(quinolin-5-yl)quinolin-4-amine, was found to be active against a non-small cell lung cancer cell line, A549, with an inhibition concentration value of (IC50) 29.4 μM .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 4-Chloroquinolin-2-amine. For instance, nutrition is one of the environmental factors that mutually affect and are affected by neurotransmitters . .

Safety and Hazards

While specific safety and hazard information for “4-Chloroquinolin-2-amine” was not found in the retrieved sources, it is generally recommended to avoid breathing mist, gas, or vapors of such compounds, avoid contact with skin and eyes, and use personal protective equipment.

Synthesis routes and methods

Procedure details

Bromine (2.32 mL) was dissolved in 5% aqueous potassium hydroxide solution (190 mL), and a solution of 4-chloroquinoline-2-carboxamide [product of Example 262 (1), 9.80 g] in tetrahydrofuran (190 mL) was dropwise added thereto. The mixture was stirred at room temperature for 30 min, and the mixture was stirred at 80° C. for 1 hr with heating. The reaction mixture was filtrated and the filtrate was added to water. The mixture was extracted with chloroform, and the extract was washed with brine and concentrated under reduced pressure. The residue was purified by silica gel chromatography to give 2-amino-4-chloroquinoline (1.98 g) as a pale-yellow solid.